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Compound of Interest

2-Bromo-1-(4-
Compound Name:
cyclohexylphenyl)ethanone

cat. No.: B1271396

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Bromo-1-(4-
cyclohexylphenyl)ethanone was located. The following guidance is based on data for
structurally similar alpha-bromo ketones and general laboratory safety principles. It is
imperative to treat this compound as hazardous and to handle it with the utmost care in a
controlled laboratory environment.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2-Bromo-1-(4-cyclohexylphenyl)ethanone.
Adherence to these protocols is essential for ensuring personal safety and maintaining a
secure laboratory environment.

Hazard Summary and Personal Protective
Equipment

2-Bromo-1-(4-cyclohexylphenyl)ethanone is anticipated to be a hazardous substance.
Based on data for analogous compounds, it is likely to cause skin corrosion/irritation, serious
eye damage, and may cause respiratory irritation.[1][2][3] All handling of this compound must
be conducted in a well-ventilated chemical fume hood.[4] Appropriate Personal Protective
Equipment (PPE) is mandatory and should be selected based on a thorough risk assessment.

Table 1. Hazard Classification for Similar Alpha-Bromo Ketones
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Hazard Class

Classification

Acute Toxicity, Oral

Warning (Harmful if swallowed)

Skin Corrosion/Irritation

Danger (Causes severe skin burns and eye

damage) or Warning (Causes skin irritation)

Serious Eye Damage/Eye Irritation

Danger (Causes serious eye damage) or

Warning (Causes serious eye irritation)

Acute Toxicity, Dermal

Warning (Harmful in contact with skin)

Acute Toxicity, Inhalation

Warning (Harmful if inhaled)

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation

This table is a composite based on hazard statements for structurally similar compounds.

Table 2: Recommended Personal Protective Equipment (PPE)

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield

Protects eyes from potential
splashes and contact with the
substance.[3][4]

Hand Protection

Nitrile or other suitable

chemical-resistant gloves

Prevents skin contact and
absorption.[4] Regular glove

changes are recommended.

Body Protection

Laboratory coat or other

suitable protective clothing

Protects against contamination

of personal clothing and skin.

[4]

Respiratory Protection

Approved mask or respirator
(e.g., N95 or higher)

To be used in case of
insufficient ventilation or

potential for aerosolization.[4]

Experimental Protocol: Safe Handling and Disposal
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A systematic approach to handling 2-Bromo-1-(4-cyclohexylphenyl)ethanone from receipt to
disposal is crucial for minimizing risks.

Receiving and Storage

» Upon receipt, inspect the container for any signs of damage or leakage.

» Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[1]

e The storage area should be clearly labeled with the appropriate hazard warnings.

Handling and Experimentation

» All handling of 2-Bromo-1-(4-cyclohexylphenyl)ethanone, including weighing and
transfers, must be conducted within a certified chemical fume hood.[1]

e Ensure that an eyewash station and safety shower are readily accessible and in good
working order.[1]

e Avoid direct contact with skin, eyes, and clothing.[1]
e Do not eat, drink, or smoke in the laboratory area.

e Wash hands thoroughly after handling the compound, even if gloves were worn.[5]

Spill and Emergency Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[5] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[5] Seek immediate medical attention.

 Inhalation: Move the individual to an area with fresh air. If breathing is difficult, provide
oxygen. Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[5]
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Spill: In the event of a spill, evacuate the area. Use an inert absorbent material, such as
sand or vermiculite, to contain the spill.[4] Collect the absorbed material into a tightly closed,
labeled container for proper disposal.[4] Prevent the spilled material from entering drains or
waterways.[4]

Disposal Plan

All waste materials, including the chemical itself and any contaminated consumables (e.g.,
gloves, absorbent materials, and glassware), must be collected in a designated, sealed, and
clearly labeled hazardous waste container.

Dispose of the chemical waste through a licensed and approved hazardous waste disposal
company.

Follow all local, state, and federal regulations for the disposal of halogenated organic
compounds.[1]

Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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